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Compound of Interest

Compound Name: 3-Phenylpropyl benzoate

Cat. No.: B1615425

Abstract

3-Phenylpropyl benzoate is a significant aromatic ester extensively utilized in the fragrance
industry. This technical guide provides a comprehensive overview of its physicochemical
properties, olfactory profile, and multifaceted applications in perfumery. We will delve into its
role as a fragrance fixative, its synthesis, formulation considerations, and the analytical
methodologies employed for its quality control. Furthermore, this guide will address the safety
and regulatory landscape governing its use, offering a holistic resource for researchers,
perfumers, and formulation scientists.

Introduction

The intricate art of perfumery relies on a palette of ingredients that not only impart distinct
aromas but also influence the overall structure and longevity of a fragrance. Among these,
esters of benzoic acid play a pivotal role. 3-Phenylpropyl benzoate (C16H1602), also known
as hydrocinnamyl benzoate, is a high-boiling aromatic ester valued for its unique scent profile
and exceptional functional properties.[1] Its application extends across a wide array of
products, from fine fragrances to personal care and home care items. This guide aims to
provide a detailed scientific exploration of 3-phenylpropyl benzoate, elucidating its chemical
nature and its indispensable role in modern fragrance creation.

Physicochemical Properties
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A thorough understanding of the physicochemical properties of a fragrance ingredient is

fundamental to its effective application. 3-Phenylpropyl benzoate is characterized by its

relatively high molecular weight and low volatility, which are key to its function in fragrance

formulations.

Property Value Source
CAS Number 60045-26-3 [2][3]
Molecular Formula C16H1602 [2][4]
Molecular Weight 240.30 g/mol [21[3114]
IUPAC Name 3-phenylpropyl benzoate [2][3]
Appearance Colorless to pale yellow solid 5]
(est)

Melting Point 92.0 °C [5]1[6]
Boiling Point 338.0 °C @ 760.00 mm Hg [5]

Vapor Pressure

0.000014 mmHg @ 25.00 °C
(est)

[5]

Flash Point >161.67 °C (>323.00 °F) TCC [5]
- Soluble in alcohol; Insoluble in
Solubility [5]

water
logP (o/w) 4.673 (est.) [5]

Olfactory Profile and Application in Fragrance

Compositions

3-Phenylpropyl benzoate possesses a subtle yet complex olfactory profile, described as

having sweet, warm balsamic, and slightly floral and woody facets.[1] It is not typically used as

a primary scent ingredient but rather as a modifier and fixative.[1] Its function is to round out,

extend, and soften floral-oriental-woody accords, thereby enhancing the overall harmony and

longevity of the fragrance.[1]
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Its low volatility allows it to evaporate slowly, "fixing" more volatile components and releasing
the fragrance gradually over time. This makes it particularly valuable in:

Fine Fragrances: To improve the tenacity of the heart and base notes.

Personal Care Products (Creams, Lotions): Where a long-lasting, subtle scent is desired.

Air Care and Candles: For consistent and enduring fragrance release.[1]

Detergents: To ensure the fragrance lingers on fabrics post-wash.[1]

Synthesis of 3-Phenylpropyl Benzoate

The synthesis of 3-phenylpropyl benzoate is a subject of interest for achieving efficient and
environmentally friendly production. Common synthesis routes include:

¢ Transesterification: This method involves the reaction of 3-phenyl-1-propanol with methyl
benzoate in an alcohol interchange reaction.[7]

¢ One-Pot Synthesis from Cinnamyl Alcohol: A more advanced, multi-step, one-pot synthesis
has been developed.[3][8] This process starts with the transesterification of cinnamyl alcohol
with benzoic anhydride to form cinnamyl benzoate. This intermediate is then hydrogenated in
the same reaction vessel to yield 3-phenylpropyl benzoate.[3][8] This cascade reaction is
efficiently carried out using a multifunctional catalyst, such as palladium and
dodecatungstophosphoric acid supported on a zeolitic imidazolate framework (ZIF-8).[8]

Caption: One-pot synthesis workflow for 3-phenylpropyl benzoate.

Analytical Methods for Quality Control

Ensuring the purity and identity of fragrance ingredients is paramount for product quality and
safety. Gas chromatography (GC) coupled with mass spectrometry (MS) is the gold standard
analytical technique in the fragrance industry for composition analysis and quality control.[9]

Typical GC-MS Protocol for 3-Phenylpropyl Benzoate:

o Sample Preparation: The raw material or fragrance concentrate is diluted in a suitable
solvent (e.g., ethanol).
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Injection: A small volume of the diluted sample is injected into the GC.

Separation: The sample is vaporized and travels through a capillary column (e.g., DB-WAX).
The separation of components is based on their boiling points and interaction with the
column's stationary phase.[10]

Detection & Identification: As components elute from the column, they enter the mass
spectrometer, which ionizes them and separates the ions based on their mass-to-charge
ratio. The resulting mass spectrum serves as a "molecular fingerprint" for identification by
comparing it to a reference library.[10]

Quantification: The peak area of the target compound is proportional to its concentration,
allowing for quantification against a standard.

Receive Raw Material

Sample Preparation
(Dilution in Solvent)

l

GC-MS Analysis

l

Data Processing
(Peak Integration & Library Search)

Compare to Specification

Approved for Use Rejected
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Caption: Quality control workflow for fragrance raw materials.

Safety and Regulatory Landscape

The safe use of fragrance ingredients is overseen by organizations such as the International
Fragrance Association (IFRA) and the Research Institute for Fragrance Materials (RIFM). Alkyl
benzoates, as a class, have been reviewed for their safety in cosmetics and are generally
considered safe in their current practices of use and concentration.[11]

o Dermal Sensitization: While data for 3-phenylpropyl benzoate itself is limited, related
materials like 3-phenylpropyl acetate have been assessed and do not present a concern for
skin sensitization at current use levels.[12][13]

» Systemic Toxicity: The Cosmetic Ingredient Review Expert Panel has concluded that benzoic
acid and its related alcohols are not reproductive or developmental toxicants, are not
genotoxic in most assays, and are not carcinogenic.[11]

e |IFRA Standards: Perfumers and formulators must adhere to the IFRA Code of Practice,
which sets maximum acceptable concentration levels for various fragrance ingredients in
different consumer product categories to ensure consumer safety.[14][15][16] While a
specific standard for 3-phenylpropyl benzoate is not detailed in the provided search results,
the use of any fragrance ingredient must comply with the overall safety assessments and
guidelines established by IFRA.

Conclusion

3-Phenylpropyl benzoate is a versatile and valuable ingredient in the perfumer's toolkit. Its
mild, balsamic, and floral-woody character, combined with its excellent fixative properties
stemming from its low volatility, makes it an effective modifier in a wide range of fragrance
applications. Its synthesis through efficient catalytic processes and well-established analytical
guality control methods ensure its consistent performance. Adherence to the safety guidelines
established by regulatory bodies like IFRA ensures its continued safe use in consumer
products, solidifying its place as a key component in the creation of sophisticated and long-
lasting fragrances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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